Cas no 1105198-74-0 (2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide)
2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[(3,4-Dihydro-3-methyl-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)thio]-N-(2-methylphenyl)acetamide
- 2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide
-
- Inchi: 1S/C22H19N3O2S2/c1-14-8-6-7-11-16(14)23-19(26)13-28-22-24-17-12-18(15-9-4-3-5-10-15)29-20(17)21(27)25(22)2/h3-12H,13H2,1-2H3,(H,23,26)
- InChI Key: AIZFAGQNRZDSPC-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1C)(=O)CSC1N(C)C(=O)C2SC(C3=CC=CC=C3)=CC=2N=1
Experimental Properties
- Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 13.22±0.70(Predicted)
2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-8301-2μmol |
2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide |
1105198-74-0 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3382-8301-5μmol |
2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide |
1105198-74-0 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-8301-10μmol |
2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide |
1105198-74-0 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-8301-20μmol |
2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide |
1105198-74-0 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3382-8301-1mg |
2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide |
1105198-74-0 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3382-8301-2mg |
2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide |
1105198-74-0 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3382-8301-3mg |
2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide |
1105198-74-0 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-8301-4mg |
2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide |
1105198-74-0 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3382-8301-5mg |
2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide |
1105198-74-0 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-8301-10mg |
2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide |
1105198-74-0 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide
A Comprehensive Overview of 2-{(3-Methyl-4-Oxo-6-Phenyl-3H,4H-Thieno[3,2-d]Pyrimidin-2-Yl}Sulfanyl)-N-(2-Methylphenyl)Acetamide (CAS No. 1105198-74-0)
The compound 2-{(3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide, identified by the CAS number 110519874, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential bioactive properties. This compound belongs to a class of molecules that are being extensively studied for their roles in various biological pathways and therapeutic applications.
Recent studies have highlighted the importance of thienopyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The presence of a thienopyrimidine ring system in this compound suggests its potential to interact with key cellular targets, making it a promising candidate for further investigation in oncology and other disease areas.
The structure of this compound is characterized by a sulfanyl group attached to the thienopyrimidine ring and an acetamide moiety linked to a methyl-substituted phenyl group. These structural elements contribute to its stability and bioavailability, which are critical factors for drug candidates. The methyl groups present in the molecule may also play a role in modulating its pharmacokinetic properties.
Emerging research has focused on optimizing the synthesis of this compound to enhance its purity and scalability for preclinical studies. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to streamline its production process. These advancements underscore the commitment of researchers to advancing this compound towards potential clinical applications.
In terms of biological activity, preliminary assays have demonstrated that this compound exhibits selective inhibitory effects on certain kinases associated with cancer progression. Its ability to modulate these targets without significant off-target effects makes it a valuable tool for studying disease mechanisms and developing targeted therapies.
Furthermore, computational modeling studies have provided insights into the molecular interactions that govern its binding affinity and selectivity. These studies have revealed that the sulfur atom in the sulfanyl group plays a pivotal role in stabilizing interactions with the active site of target enzymes.
The development of analogs based on this compound is also underway, with researchers exploring substitutions at various positions on the thienopyrimidine ring to enhance potency and reduce potential toxicities. Such efforts are essential for translating laboratory findings into clinically relevant treatments.
In conclusion, 2-{(3-methyl-4-Oxo6Phenylthieno[3,2-d]pyrimidin-...) represents a compelling example of how structural diversity can be leveraged to design novel therapeutic agents. As research continues to unravel its full potential, this compound stands at the forefront of innovative approaches to treating complex diseases.
1105198-74-0 (2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)